4-(Cyclopropylcarbonyl)-3,5-dioxocyclohexanecarboxylic acid
4-(Cyclopropylcarbonyl)-3,5-dioxocyclohexanecarboxylic acid
Trinexapac is a monocarboxylic acid that is 3,5-dioxocyclohexanecarboxylic acid substituted by a cyclopropyl(hydroxy)methylidene group at position 4. It is a metabolite of the plant growth regulator trinexapac-ethyl. It has a role as a marine xenobiotic metabolite, an agrochemical, a plant growth regulator and a gibberellin biosynthesis inhibitor. It is a member of cyclohexanones, a monocarboxylic acid, a beta-hydroxy ketone, an enol and a member of cyclopropanes.
Brand Name:
Vulcanchem
CAS No.:
104273-73-6
VCID:
VC0012964
InChI:
InChI=1S/C11H12O5/c12-7-3-6(11(15)16)4-8(13)9(7)10(14)5-1-2-5/h5-6,14H,1-4H2,(H,15,16)
SMILES:
C1CC1C(=C2C(=O)CC(CC2=O)C(=O)O)O
Molecular Formula:
C11H12O5
Molecular Weight:
224.21 g/mol
4-(Cyclopropylcarbonyl)-3,5-dioxocyclohexanecarboxylic acid
CAS No.: 104273-73-6
Main Products
VCID: VC0012964
Molecular Formula: C11H12O5
Molecular Weight: 224.21 g/mol
| CAS No. | 104273-73-6 |
|---|---|
| Product Name | 4-(Cyclopropylcarbonyl)-3,5-dioxocyclohexanecarboxylic acid |
| Molecular Formula | C11H12O5 |
| Molecular Weight | 224.21 g/mol |
| IUPAC Name | 4-[cyclopropyl(hydroxy)methylidene]-3,5-dioxocyclohexane-1-carboxylic acid |
| Standard InChI | InChI=1S/C11H12O5/c12-7-3-6(11(15)16)4-8(13)9(7)10(14)5-1-2-5/h5-6,14H,1-4H2,(H,15,16) |
| Standard InChIKey | UNMYTEORJFXQBK-UHFFFAOYSA-N |
| SMILES | C1CC1C(=C2C(=O)CC(CC2=O)C(=O)O)O |
| Canonical SMILES | C1CC1C(=C2C(=O)CC(CC2=O)C(=O)O)O |
| Melting Point | 144.4 °C |
| Description | Trinexapac is a monocarboxylic acid that is 3,5-dioxocyclohexanecarboxylic acid substituted by a cyclopropyl(hydroxy)methylidene group at position 4. It is a metabolite of the plant growth regulator trinexapac-ethyl. It has a role as a marine xenobiotic metabolite, an agrochemical, a plant growth regulator and a gibberellin biosynthesis inhibitor. It is a member of cyclohexanones, a monocarboxylic acid, a beta-hydroxy ketone, an enol and a member of cyclopropanes. |
| Solubility | 0.01 M |
| Synonyms | trinexapac |
| Vapor Pressure | 1.73e-08 mmHg |
| PubChem Compound | 14371531 |
| Last Modified | Nov 11 2021 |
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